Xenon bromide (XeBr2)

• CAS No.: 73378-57-1
• Molecular Formula: Br2Xe
• Molecular Weight: 291.1 g/mol
• IUPAC Name: dibromoxenon
• InChI: InChI=1S/Br2Xe/c1-3-2
• InChI Key: ILFGODHCYAHKOR-UHFFFAOYSA-N
• SMILES: Br[Xe]Br

Description

Xenon bromide (XeBr₂) is a binary compound of xenon, a noble gas, and bromine. Its existence is primarily theoretical or observed transiently in high-energy environments, such as gas discharge lasers, where xenon and bromine form short-lived excimer species like XeBr* . The instability of XeBr₂ arises from bromine’s lower electronegativity compared to fluorine, which reduces its ability to polarize xenon’s electron cloud and form stable bonds .

However, XeBr₂’s instability has hindered extensive experimental characterization, leaving its physical properties (e.g., bond length, crystal structure) largely undocumented .

Comparison with Similar Compounds

Xenon Halides: Fluorides vs. Bromides

Structural and Electronic Properties

• XeF₂ : Adopts a linear geometry (sp³d hybridization) with a distorted octahedral arrangement. Bond length: ~2.0 Å .
• XeBr₂: Predicted to have a similar linear structure, but bromine’s larger atomic size and lower electronegativity likely result in weaker, longer bonds. No crystallographic data is available due to instability .

Comparison with Other Bromides

Metal Bromides (e.g., MnBr₂, CrBr₂)

• Bonding and Structure: Ionic bonding dominates in metal bromides (e.g., MnBr₂ crystallizes in a layered structure with octahedral Mn²⁺ centers) . XeBr₂, in contrast, is covalent due to xenon’s non-metallic nature.
• Stability : Metal bromides are stable solids at room temperature, whereas XeBr₂ decomposes spontaneously .

Organic Bromides (e.g., Benzyl Bromides)

• Bonding : Organic bromides feature covalent C–Br bonds (e.g., 2,6-dimethoxybenzyl bromide has a C–Br bond length of ~1.9 Å) .
• Applications : Used as alkylating agents or intermediates in pharmaceuticals. XeBr₂ lacks such utility due to instability .

Comparison with Other Noble Gas Compounds

• Xenon Oxides (XeO₃, XeO₄): More stable than XeBr₂, synthesized via hydrolysis of xenon fluorides. XeO₃ has a trigonal pyramidal structure .